Cas no 764-42-1 (Fumaronitrile)

Fumaronitrile, molecular formula c4h2n2, molecular weight 78.0721.

Fumaronitrile structure

Product Name:Fumaronitrile

CAS No:764-42-1

Molecular Formula:C₄H₂N₂

Molecular Weight:78.0721

MDL:MFCD00001928

CID:83040

PubChem ID:637930

Fumaronitrile Properties

Names and Identifiers

- Fumaronitrile
- trans-2-Butenedinitrile~trans-1,2-Dicyanoethylene
- (E)-but-2-enedinitrile
- (2E)-but-2-enedinitrile
- 1,2-dicyanoethylene
- 2-Butenedinitrile,(2E)
- 2-Butenedinitrile,(E)
- But-2-enedinitrile
- Fumaric nitrile
- Fumarodinitrile
- Furmaronitrile
- trans-1,2-Dicyanoethylene
- trans-but-2-enedinitrile
- (E)-2-Butenedinitrile
- Fumaric dinitrile
- NSC 17555
- trans-1,2-Dicyanoethene
- trans-Butenedinitrile
- trans-Dicyanobutene
- trans-Dicyanoethylene
- 2-Butenedinitrile, (2E)-
- 2-Butenedinitrile, (E)-
- (E)-1,2-Dicyanoethylene
- Fumaric acid dinitrile
- Fumarsaeuredinitril [German]
- C4H2N2
- Fumaronitrile, 98%
- KYPOHTVBFVELTG-OWOJBTEDSA-N
- Fumarsaeuredinitril
- trans-2-Butenedinitrile
- (2E)-2-Butenedinitrile
- (E)-Butenedinitri
- DTXSID7025342
- CAS-764-42-1
- 17656-09-6
- MLS002415733
- SMR001370901
- F0072
- NCGC00091246-02
- F1905-7136
- EN300-85123
- (E)-Butenedinitrile
- NCGC00258703-01
- AKOS004902525
- NSC17555
- Fumaronitrile, purum, >=98.0% (GC)
- Tox21_201151
- NCGC00091246-01
- EINECS 212-122-3
- NS00037788
- 764-42-1
- CHEMBL1451833
- But-2-enedinitrile, (E)-
- AMY3223
- NSC-17555
- A838708
- MFCD00001928
- EN300-7399936
- CCRIS 1629
- HMS3039D14
- NCGC00091246-03
- (E)-CH(CN)CH(CN)
- DTXCID105342
- 2-Butenedinitrile, (E)-(9CI)
- 2Butenedinitrile, (E)
- (E)1,2Dicyanoethylene
- trans1,2Dicyanoethene
- trans1,2Dicyanoethylene
- STL185640
- +Expand
- MDL： MFCD00001928
- InChIKey： KYPOHTVBFVELTG-OWOJBTEDSA-N
- Inchi： 1S/C4H2N2/c5-3-1-2-4-6/h1-2H/b2-1+
- SMILES： N#C/C(/[H])=C(\[H])/C#N
- BRN： 969245

Computed Properties

Exact Mass: 78.021798g/mol
Surface Charge: 0
XLogP3: -0.2
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 78.021798g/mol
Monoisotopic Mass: 78.021798g/mol
Topological Polar Surface Area: 47.6Å²
Heavy Atom Count: 6
Complexity: 119
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 0.58976
PSA: 47.58000
Refractive Index: 1.4920 (589.3 nm 20 ºC)
Boiling Point: 186°C(lit.)
Melting Point: 95.0 to 99.0 deg-C
Flash Point: 82.6±13.7 ºC,
Solubility: Dissolution (43 g/l) (25 º C),
Color/Form: White acicular crystals
Stability/Shelf Life: Stable. Incompatible with strong acids, strong bases, strong oxidizing agents, strong reducing agents.
Solubility: Soluble in benzene, ethanol and diethyl ether. Easy to sublimate.
Density: 1.249 g/cm3 (20 ºC)

Fumaronitrile Security Information

Symbol: GHS06
RTECS：LT2300000
WGK Germany：3
Safety Term：6.1
Safety Instruction： S36/37/39-S45
Packing Group：II
Packing Group：II
Risk Phrases：R23/24/25
Hazard Level：6.1
Dangerous goods sign： T
Hazardous Material transportation number：UN 3439 6.1/PG 3
Hazard Statement： H301+H311+H331-H315-H319
Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
Prompt：dangerous
PackingGroup：III
Risk Phrases： 23/25
Signal Word：Danger
TSCA：Yes
HazardClass：6.1

Fumaronitrile Customs Data

HS CODE：29269090

Fumaronitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0035F7-5g	Fumaronitrile	764-42-1	>98.0%(GC)	5g	$56.00	2024-04-21
A2B Chem LLC	AB46195-10g	Fumaronitrile	764-42-1	95%	10g	$24.00	2024-04-19
Aaron	AR0035NJ-1g	Fumaronitrile	764-42-1	97%	1g	$4.00
abcr	AB123060-5 g	Fumaronitrile, 98%; .	764-42-1	98%	5g	€79.80	2023-05-10
Chemenu	CM343161-5g	Fumaronitrile	764-42-1	95%+	5g	$56	2022-09-29
Enamine	EN300-7399936-0.05g	(2E)-but-2-enedinitrile	764-42-1	95%	0.05g	$19.0	2023-07-09
eNovation Chemicals LLC	Y1014161-25g	Fumaronitrile	764-42-1	98%	25g	$210	2022-10-11
Life Chemicals	F1905-7136-0.25g	Fumaronitrile	764-42-1	95%+	0.25g	$18.0	2023-09-07
TRC	F822533-50mg	Fumaronitrile	764-42-1		50mg	$ 50.00	2022-06-04
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L14911-1g	Fumaronitrile, 98+%	764-42-1	98+%	1g	￥412.00

Fumaronitrile Suppliers

Hubei Baidu Chemistry Co.,Ltd.

Audited Supplier

(CAS:764-42-1)

MR./MRS.:PENG XING

Phone:18871490324

Email:1400878899@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:764-42-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:764-42-1)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Fumaronitrile Related Literature

1. Synthesis of electron deficient acene derivatives via a bidirectional iterative elongation reaction

Yi-Chun Lin,Chih-Hsiu Lin,Chan-Yu Chen,Shih-Sheng Sun,Bikash Pal Org. Biomol. Chem. 2011 9 4507
2. Polymorphism in crystals of bis(4-bromophenyl)fumaronitrile through vapour phase growth

Torsten T. Jensen,Jason Potticary,Lui R. Terry,Hannah E. Bruce Macdonald,Jan Gerit Brandenburg,Simon R. Hall CrystEngComm 2017 19 7223
3. η1-Allylpalladium complexes with a tridentate PNP ligand with different phosphino groups

Bruno Crociani,Simonetta Antonaroli,Paola Paoli,Patrizia Rossi Dalton Trans. 2012 41 12490
4. Polymorphism in crystals of bis(4-bromophenyl)fumaronitrile through vapour phase growth

Torsten T. Jensen,Jason Potticary,Lui R. Terry,Hannah E. Bruce Macdonald,Jan Gerit Brandenburg,Simon R. Hall CrystEngComm 2017 19 7223
5. Unravelling the nature of a toluene–fumaronitrile complex

Andrzej J. Ka?ka,Mateusz Z. Brela,Andrzej M. Turek Phys. Chem. Chem. Phys. 2021 23 16128
6. Excited state dynamics for hybridized local and charge transfer state fluorescent emitters with aggregation-induced emission in the solid phase: a QM/MM study

Jianzhong Fan,Lei Cai,Lili Lin,Chuan-Kui Wang Phys. Chem. Chem. Phys. 2017 19 29872
7. Triplet recombination of radical ion pairs: CIDNP effects and DFT calculations on 1,2-dicyanoethylene

Heinz D. Roth,Ronald S. Sauers Photochem. Photobiol. Sci. 2013 12 2036
8. Small molecule activation by boron-containing heterocycles

Yuanting Su,Rei Kinjo Chem. Soc. Rev. 2019 48 3613
9. A comparison of MOP-phosphonite ligands and their applications in Rh(i)- and Pd(ii)-catalysed asymmetric transformations

James T. Fleming,Corinne Wills,Paul G. Waddell,Ross W. Harrington,Lee J. Higham Dalton Trans. 2016 45 15660
10. Chemically induced spin polarization of ion-radicals in low magnetic fields studied by double switched magnetic field CIDNP

Stanislav R. Shakirov,Timofei N. Makarov,Elena G. Bagryanskaya,Renad Z. Sagdeev Phys. Chem. Chem. Phys. 2001 3 3672

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